Cas no 97743-96-9 (1H-Benzo[6,7]phenanthro[10,1-bc]furan-6,8,11(12bH)-trione,2,3-dihydro-12b-methyl-, (12bS)-)

1H-Benzo[6,7]phenanthro[10,1-bc]furan-6,8,11(12bH)-trione,2,3-dihydro-12b-methyl-, (12bS)- structure
97743-96-9 structure
Product Name:1H-Benzo[6,7]phenanthro[10,1-bc]furan-6,8,11(12bH)-trione,2,3-dihydro-12b-methyl-, (12bS)-
CAS No:97743-96-9
MF:C20H14O4
MW:318.322765827179
CID:807149
PubChem ID:122838
Update Time:2025-04-19

1H-Benzo[6,7]phenanthro[10,1-bc]furan-6,8,11(12bH)-trione,2,3-dihydro-12b-methyl-, (12bS)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzo[6,7]phenanthro[10,1-bc]furan-6,8,11(12bH)-trione,2,3-dihydro-12b-methyl-, (12bS)-
    • (+)-Xestoquinone
    • (12bS)-2,3-Dihydro-12b-methyl-1H-benzo[6,7]phenanthro[10,1-bc]furan-6,8,11(12bH)-trione
    • C20073
    • Xestoquinone
    • (12BS)-2,3-DIHYDRO-12B-METHYL-1H-BENZO(6,7)PHENANTHRO(10,1-BC)FURAN-6,8,11(12BH)-TRIONE
    • NSC-643406
    • 12b-Methyl-2,3-dihydro-1H-tetrapheno[5,4-bc]furan-6,8,11(12bH)-trione
    • UNII-V44PLT6RWZ
    • NSC643406
    • AKOS040754458
    • 1H-Benzo(6,7)phenanthro(10,1-bc)furan-6,8,11(12bH)-trione, 2,3-dihydro-12b-methyl-, (S)-
    • 1H-BENZO(6,7)PHENANTHRO(10,1-BC)FURAN-6,8,11(12BH)-TRIONE, 2,3-DIHYDRO-12B-METHYL-, (12BS)-
    • CHEMBL510492
    • 1-XQN
    • XESTOQUINONE, (+)-
    • Q15634140
    • BDBM50398330
    • 97743-96-9
    • (1S)-1-methyl-14-oxapentacyclo[11.6.1.02,11.04,9.016,20]icosa-2(11),3,6,9,13(20),15-hexaene-5,8,12-trione
    • XQN
    • DTXSID90913675
    • SCHEMBL12104111
    • (S)-12b-Methyl-2,3-dihydro-1H-tetrapheno[5,4-bc]furan-6,8,11(12bH)-trione
    • NCI60_014669
    • V44PLT6RWZ
    • Inchi: 1S/C20H14O4/c1-20-6-2-3-10-9-24-19(17(10)20)18(23)13-7-11-12(8-14(13)20)16(22)5-4-15(11)21/h4-5,7-9H,2-3,6H2,1H3/t20-/m0/s1
    • InChI Key: HDONDRKCXFRHQQ-FQEVSTJZSA-N
    • SMILES: O1C=C2CCC[C@@]3(C)C4C=C5C(C=CC(C5=CC=4C(C1=C32)=O)=O)=O

Computed Properties

  • Exact Mass: 318.089209
  • Monoisotopic Mass: 318.089209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 665
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.415
  • Boiling Point: 567.8°Cat760mmHg
  • Flash Point: 284.3°C
  • Refractive Index: 1.671
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.